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Compound of Interest

Compound Name: Tolinapant

Cat. No.: B605649

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Tolinapant (ASTX660), a potent, orally bioavailable antagonist of clAP1/2 and XIAP with
antineoplastic properties. Given its classification as a hazardous compound, strict adherence to
these procedures is paramount to ensure personnel safety and minimize environmental
contamination. The following information is based on best practices for handling cytotoxic and
hazardous drugs.

Personal Protective Equipment (PPE)

Due to its potent biological activity, appropriate personal protective equipment must be worn at
all times when handling Tolinapant. This includes during weighing, reconstitution,
administration, and disposal.

Recommended PPE for Handling Tolinapant:
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PPE Component

Specification

Purpose

Chemotherapy-tested nitrile

Prevents skin contact and

absorption. The outer glove

Gloves should be changed
gloves, double-gloved. ) )
immediately upon
contamination.
Disposable, lint-free, solid-front )
) Protects skin and personal
Gown gown with long sleeves and

tight-fitting cuffs.

clothing from contamination.

Eye Protection

Safety goggles or a face
shield.

Protects eyes from splashes or

aerosols.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used
when handling the powder

form to prevent inhalation.

Prevents inhalation of

aerosolized patrticles.

Shoe Covers

Disposable shoe covers.

Prevents the spread of
contamination outside of the

designated handling area.

Operational Plan for Handling Tolinapant

A clear, step-by-step process is essential for the safe handling of Tolinapant from receipt to

disposal.

=

. Receiving and Storage:

designated, restricted-access area.

N

. Preparation and Reconstitution:

Upon receipt, inspect the container for any damage or leakage.

Tolinapant is a solid. It should be stored in a clearly labeled, sealed container in a

Consult the supplier's documentation for specific storage temperature requirements.
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 All handling of Tolinapant powder must be conducted in a certified Class Il Biological Safety
Cabinet (BSC) or a containment ventilated enclosure (CVE).

» Before starting, decontaminate the work surface.
e Wear all required PPE.

» Carefully weigh the required amount of Tolinapant. Use a dedicated and calibrated scale
within the containment area.

o Tolinapant is soluble in DMSO. When reconstituting, add the solvent slowly to the powder to
avoid splashing.

o Cap and seal the vial securely. If vortexing, ensure the cap is tightly sealed.

o Label the reconstituted solution clearly with the compound name, concentration, date, and
initials of the preparer.

3. Experimental Use:

e When using the reconstituted solution, continue to work within a BSC or CVE.
o Use disposable plasticware whenever possible.

e Avoid the generation of aerosols.

o After use, decontaminate all surfaces and equipment.

Disposal Plan

Proper disposal of Tolinapant and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:
» All materials that have come into contact with Tolinapant are considered hazardous waste.

e This includes:
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[e]

Empty and partially used vials.

o

Contaminated PPE (gloves, gown, shoe covers, etc.).

[¢]

Disposable labware (pipette tips, tubes, etc.).

[¢]

Spill cleanup materials.

. Waste Collection:

Use designated, clearly labeled, leak-proof, and puncture-resistant hazardous waste
containers.

Solid waste should be placed in a designated hazardous waste bag within a rigid container.

Liguid waste should be collected in a sealed, shatter-resistant container. Do not mix with
other chemical waste streams unless compatibility is confirmed.

. Final Disposal:

All Tolinapant waste must be disposed of through a licensed hazardous waste disposal

service.

Follow all local, state, and federal regulations for the disposal of cytotoxic and hazardous
chemical waste.

Emergency Procedures

Spill Response:

Alert others in the area.
Evacuate the immediate area if the spill is large or involves a significant amount of powder.
Don appropriate PPE, including a respirator.

Contain the spill using a chemical spill kit. For powders, gently cover with damp absorbent
material to avoid creating dust.
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o Clean the area from the outside in with a deactivating solution (if available and appropriate)
or a detergent solution, followed by a rinse with water.

e Collect all cleanup materials in a hazardous waste container.
» Report the spill to the appropriate safety personnel.
Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water for at least 15 minutes.

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

 Inhalation: Move to fresh air immediately.

» Seek immediate medical attention after any exposure and report the incident to your
institution's health and safety office.

Workflow for Safe Handling and Disposal of
Tolinapant

The following diagram illustrates the key stages and decision points for the safe handling and
disposal of Tolinapant.

Caption: Workflow for the safe handling and disposal of Tolinapant.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tolinapant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605649#personal-protective-equipment-for-handling-
tolinapant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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